Cas no 1806063-74-0 (Ethyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate)

• Product Name: Ethyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate
• CAS No: 1806063-74-0
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4861632
• Update Time: 2025-10-12

Ethyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-8(16)4-7-6(12)3-5(11)9(15-7)10(13)14/h3,10H,2,4H2,1H3
• InChI Key： FGVOHONTWBNVGA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CC(=O)OCC)=NC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate

Ethyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate (CAS No. 1806063-74-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate (CAS No. 1806063-74-0) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its utility as a crucial intermediate in the synthesis of various bioactive molecules. The presence of multiple fluorine atoms and a bromine substituent makes it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The molecular structure of Ethyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate encompasses a pyridine core, which is a fundamental scaffold in many pharmacologically active compounds. The pyridine ring is further functionalized with a bromo group at the 3-position, a difluoromethyl group at the 2-position, and a fluorine atom at the 5-position. Additionally, the presence of an acetate ester at the 6-position adds another layer of reactivity, making this compound particularly valuable for further derivatization.

In recent years, there has been a surge in research focused on developing new antiviral and anticancer agents, areas where pyridine derivatives have shown remarkable promise. The fluorinated pyridines, in particular, have been extensively studied due to their ability to enhance metabolic stability and binding affinity to biological targets. For instance, studies have demonstrated that compounds incorporating difluoromethyl groups exhibit improved pharmacokinetic properties, making them more suitable for clinical applications.

The bromo substituent in Ethyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate serves as a versatile handle for further chemical transformations. It can be readily displaced by various nucleophiles, allowing for the introduction of diverse functional groups. This reactivity has been exploited in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. For example, recent research has shown that pyridine derivatives bearing similar structural motifs can inhibit the activity of Janus kinases (JAKs), which play a critical role in signal transduction pathways involved in immune responses.

The acetate ester moiety at the 6-position of Ethyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate also contributes to its synthetic utility. It can be hydrolyzed to yield a carboxylic acid or converted into other esters or amides, depending on the desired outcome. This flexibility has enabled researchers to explore a wide range of biological activities by modifying this part of the molecule.

One notable application of this compound is in the development of novel antiviral agents. The SARS-CoV-2 pandemic has highlighted the need for rapid development of effective antiviral drugs, and pyridine-based compounds have emerged as promising candidates. The unique combination of fluorine and bromine substituents in Ethyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate allows for fine-tuning of electronic properties and interactions with viral targets. Preliminary studies have suggested that derivatives of this compound may interfere with viral replication by inhibiting key enzymes involved in the life cycle of SARS-CoV-2.

Another area where this compound has shown promise is in the field of agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides and pesticides due to their ability to modulate plant growth and pest resistance. The structural features of Ethyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate, particularly the presence of multiple halogen atoms, make it an ideal candidate for designing new agrochemicals with enhanced efficacy and environmental safety.

The synthesis of Ethyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the functionalization of a pyridine ring followed by introducing the bromo, difluoromethyl, and fluorine substituents at appropriate positions. The final step usually involves esterification to introduce the acetate group. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to achieve high yields and purity.

In conclusion, Ethyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate (CAS No. 1806063-74-0) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic potentials. As research continues to uncover new applications for this compound, its importance in modern chemical synthesis is likely to grow even further.